Methyl 4-cyano-3-hydroxy-4-methylpentanoate
Cat. No. B8341015
M. Wt: 171.19 g/mol
InChI Key: MVNXLTBXKCLPLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06730803B2
Procedure details
4-Cyano-3-hydroxy-4-methylpentanoic acid (7.7 g, 49 mmol) was dissolved in DMF (50 mL) and potassium carbonate (10.16 g, 73.5 mmol) was added. Dimethyl sulfate (8.03 g, 63.7 mmol) was dropwise added with vigorous stirring. The mixture was stirred at room temperature for 2 hr and toluene (50 mL) was added. 2N Aqueous hydrochloric acid solution (40 mL, 80 mmol) was dropwise added with vigorous stirring. After partitioning, a toluene layer was separated and an aqueous layer was extracted again with toluene (25 mL). The toluene layers were combined and concentrated under reduced pressure to give methyl 4-cyano-3-hydroxy-4-methylpentanoate (7.13 g, 41.6 mmol). The yield was 85% relative to 4-cyano-3-hydroxy-4-methylpentanoic acid.
Yield
85%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]([CH3:11])([CH3:10])[CH:4]([OH:9])[CH2:5][C:6]([OH:8])=[O:7])#[N:2].[C:12](=O)([O-])[O-].[K+].[K+].S(OC)(OC)(=O)=O.Cl>CN(C=O)C.C1(C)C=CC=CC=1>[C:1]([C:3]([CH3:11])([CH3:10])[CH:4]([OH:9])[CH2:5][C:6]([O:8][CH3:12])=[O:7])#[N:2] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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7.7 g
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Type
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reactant
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Smiles
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C(#N)C(C(CC(=O)O)O)(C)C
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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10.16 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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Quantity
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8.03 g
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Type
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reactant
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Smiles
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S(=O)(=O)(OC)OC
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Step Four
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
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Cl
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Step Five
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After partitioning
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CUSTOM
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Type
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CUSTOM
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Details
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a toluene layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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an aqueous layer was extracted again with toluene (25 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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C(#N)C(C(CC(=O)OC)O)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 41.6 mmol | |
| AMOUNT: MASS | 7.13 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
